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Compound of Interest

Compound Name: Dac 5945

Cat. No.: B1669747

In the realm of modern scientific research and drug development, the ability to rapidly process
and transfer vast datasets is paramount. The HPE 5945 Switch Series, a family of high-density,
low-latency switches, provides the foundational network infrastructure required for these
demanding environments.[1][2] A critical component of this infrastructure is the selection of
appropriate transceivers, which enable connectivity between the switch and other network
devices. This guide provides a comprehensive overview of the supported transceivers for the
HPE 5945 Switch Series, designed to assist network architects and IT professionals in building
robust and high-performance networks for research applications.

Understanding Transceiver Compatibility

The HPE 5945 Switch Series supports a wide array of transceivers to accommodate diverse
networking requirements, from 1 Gigabit Ethernet (GbE) to 100 GbE.[1][3] The compatibility of
a transceiver is determined by its form factor (e.g., SFP, QSFP), data rate, and the specific
HPE-validated firmware. It is crucial to use HPE-approved transceivers to ensure optimal
performance, reliability, and support.

While detailed experimental protocols for transceiver validation are proprietary to Hewlett
Packard Enterprise and not publicly available, the supported transceivers listed in this guide
have undergone rigorous testing to ensure interoperability with the 5945 series switches. This
testing encompasses signal integrity, power consumption, and thermal performance to
guarantee stable operation in a production environment.
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Supported Transceiver Modules

The following tables summarize the supported transceivers for the HPE 5945 Switch Series,

categorized by their form factor and data rate.

SFP (Small Form-factor Pluggable) Transceivers

These transceivers are typically used for management ports and lower-speed data

connections.

Part Number Description Data Rate
HPE Networking X115 100M

JD102B ) 100 Mbps
SFP LC FX Transceiver
HPE Networking X110 100M

JD120B ] 100 Mbps
SFP LC LX Transceiver
HPE X110 100M SFP LC

JDO090A ] 100 Mbps
LH40 Transceiver
HPE X120 1GSFP RJ45 T

JD089B ) 1 Ghps
Transceiver
HPE X120 1G SFP LC SX

JD118B ) 1 Gbps
Transceiver
HPE X120 1G SFP LC LX

JD119B ) 1 Gbps
Transceiver
HPE Networking X120 1G SFP

JD103A ) 1 Ghps
LC LH100 Transceiver
HPE X125 1G SFP LC LH40

JDO61A ] 1 Gbps
1310nm Transceiver
HPE X120 1G SFP LC LH40

JDO062A 1 Gbps
1550nm Transceiver
HPE X125 1G SFP LC LH80

JD063B 1 Gbps

Transceiver
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SFP+ (Enhanced Small Form-factor Pluggable)
Transceivers

SFP+ transceivers are used for 10 Gigabit Ethernet connections.

Part Number Description Data Rate

HPE Networking Comware
S2N61A 10GBASE-T SFP+ RJ45 30m 10 Gbps

Cat6A Transceiver

HPE X130 10G SFP+ LC SR
JD092B _ 10 Gbps
Transceiver

HPE X130 10G SFP+ LC LR
JD094B ) 10 Gbps
Transceiver

HPE Networking X130 10G
JG234A SFP+ LC ER 40km 10 Gbps

Transceiver

HPE Networking X130 10G
JG915A ] 10 Gbps
SFP+ LC LH 80km Transceiver

HPE X130 10G SFP+ LC BiDi
JL737A _ . 10 Gbps
10 km Uplink transceiver

HPE X130 10G SFP+ LC BiDi
JL738A ] ] 10 Gbps
10 km Downlink transceiver

HPE X130 10G SFP+ LC BiDi
JL739A ) ] 10 Gbps
40 km Uplink transceiver

HPE X130 10G SFP+ LC BiDi
JL740A ) ) 10 Gbps
40 km Downlink transceiver

SFP28 (Enhanced Small Form-factor Pluggable 28)
Transceivers
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SFP28 transceivers support 25 Gigabit Ethernet, providing a high-density, high-bandwidth

solution.

Part Number Description Data Rate
HPE X190 25G SFP28 LC SR

JL293A ) 25 Gbps
100m MM Transceiver
HPE Networking 25G SFP28

JL855A 25 Gbps

LC LR 10km SMF Transceiver

QSFP+ (Quad Small Form-factor Pluggable Plus)

Transceivers

QSFP+ transceivers are used for 40 Gigabit Ethernet connectivity.

Part Number Description Data Rate
HPE X140 40G QSFP+ MPO

JG325B ] 40 Gbps
SR4 Transceiver
HPE X140 40G QSFP+ MPO

JG709A MM 850nm CSR4 300-m 40 Gbps
Transceiver
HPE X140 40G QSFP+ LC

JL251A o ) 40 Gbps
BiDi 100 m MM Transceiver
HPE X140 40G QSFP+ LC

JG661A LR4 SM 10 km 1310nm 40 Gbps
Transceiver
HPE X140 40G QSFP+ LC

JL286A 40 Gbps

LR4L 2 km SM Transceiver

QSFP28 (Quad Small Form-factor Pluggable 28)

Transceivers
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QSFP28 transceivers are the standard for 100 Gigabit Ethernet, offering the highest bandwidth
available on the 5945 series.

Part Number Description Data Rate

HPE Networking X150 100G
JL274A QSFP28 MPO SR4 100m MM 100 Gbps
Transceiver

HPE X150 100G QSFP28 LC
JH419A SWDM4 100m MM 100 Gbps

Transceiver

HPE X150 100G QSFP28 LC
JQ344A L ] 100 Gbps
BiDi 100m MM Transceiver

HPE X150 100G QSFP28
JH672A ] 100 Gbps
eSR4 300m MM Transceiver

HPE X150 100G QSFP28
JH420A MPO PSM4 500m SM 100 Gbps

Transceiver

HPE Networking Comware
S4J89A 100G DR QSFP28 LC 500m 100 Gbps
SM Transceiver

HPE X150 100G QSFP28
JH673A ) 100 Gbps
CWDM4 2km SM Transceiver

HPE Networking Comware
S2P29A 100G FR1 QSFP28 LC 2km 100 Gbps

SMF Transceiver

HPE X150 100G QSFP28 LC
JL275A ) 100 Gbps
LR4 10km SM Transceiver

Direct Attach and Active Optical Cables

In addition to transceivers, the HPE 5945 series supports various Direct Attach Copper (DAC)
and Active Optical Cables (AOC) for short-distance interconnects.
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Part Number

Description

HPE FlexNetwork X240 10G SFP+ to SFP+

JD095C _

0.65m Direct Attach Copper Cable

HPE X2A0 10G SFP+ to SFP+ 7m Active
JL290A _

Optical Cable

HPE X2A0 10G SFP+ to SFP+ 10m Active
JL291A _

Optical Cable

HPE X2A0 10G SFP+ to SFP+ 20m Active
JL292A

Optical Cable

HPE FlexNetwork X240 40G QSFP+ QSFP+
JG326A .

1m Direct Attach Copper Cable

HPE FlexNetwork X240 40G QSFP+ QSFP+
JG327A _

3m Direct Attach Copper Cable

HPE FlexNetwork X240 40G QSFP+ QSFP+
JG328A _

5m Direct Attach Copper Cable

HPE FlexNetwork X240 40G QSFP+ to 4x10G
JG329A _ .

SFP+ 1m Direct Attach Copper Splitter Cable

HPE FlexNetwork X240 40G QSFP+ to 4x10G
JG330A ] ]

SFP+ 3m Direct Attach Copper Splitter Cable

HPE FlexNetwork X240 40G QSFP+ to 4x10G
JG331A _ _

SFP+ 5m Direct Attach Copper Splitter Cable

HPE X240 100G QSFP28 to QSFP28 1m Direct
JL271A

Attach Copper Cable

HPE X240 100G QSFP28 to QSFP28 3m Direct
JL272A

Attach Copper Cable

HPE X240 100G QSFP28 to QSFP28 5m Direct
JL273A

Attach Copper Cable

HPE X2A0 100G QSFP28 to QSFP28 7m Active
JL276A

Optical Cable
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HPE X2A0 100G QSFP28 to QSFP28 10m

JL277A _ _

Active Optical Cable

HPE X2A0 100G QSFP28 to QSFP28 20m
JL278A

Active Optical Cable

HPE X240 QSFP28 4xSFP28 1m Direct Attach
JL282A

Copper Cable

HPE X240 QSFP28 4xSFP28 3m Direct Attach
JL283A

Copper Cable

HPE X240 QSFP28 4xSFP28 5m Direct Attach
JL284A

Copper Cable

Logical Connectivity Workflow

The following diagram illustrates the logical connectivity options for an HPE 5945 switch,
showcasing how different transceivers and cables can be used to connect to various network
components such as servers, storage arrays, and other switches.
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HPE 5945 Switch Series Connectivity Options

10G SFP+ Connected Devices

25G SFP28 p.| Servers

100G QSFP28

SFP/SFP+ Ports

| Storage Area Network

HPE 5945 Switch SFP28 Ports
+
QSFP+/QSFP28 Ports 40G QSFP E.
Core/Aggregation Switch
100G QSFP28
1G-SEP p>| Management Network

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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